3-(4-fluorophenyl)-9-isopropyl-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(4-fluorophenyl)-9-propan-2-yl-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C21H17F4NO3/c1-11(2)26-9-15-16(28-10-26)8-7-14-18(27)17(12-3-5-13(22)6-4-12)20(21(23,24)25)29-19(14)15/h3-8,11H,9-10H2,1-2H3
• InChI Key: QGUZIBPXYILQDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=C(C=C4)F)C(F)(F)F)OC1
• Molecular Formula: C21H17F4NO3
• Molecular Weight: 407.4 g/mol

Description

3-(4-fluorophenyl)-9-isopropyl-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C21H17F4NO3 and its molecular weight is 407.365. The purity is usually 95%.
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Scientific Research Applications

Photoactivatable Fluorophores for Super-Resolution Imaging

Research on fluorophore-photochrome dyads, incorporating an oxazine photochrome, provides insights into developing compounds for super-resolution imaging. These compounds are designed to switch reversibly between nonfluorescent and fluorescent states under optical control, offering potential applications in biological imaging and material sciences (Deniz et al., 2012).

Thermal and Acid-catalysed Rearrangements

Studies on the thermal and acid-catalysed rearrangements of dihydro-1,2-oxazines highlight the chemical transformations these compounds can undergo, which could be relevant in synthesizing new chemical entities or intermediates in pharmaceutical research (Faragher & Gilchrist, 1979).

Photoswitchable Fluorescent Dyads

Research into incorporating a BODIPY fluorophore and an oxazine photochrome within the same molecular skeleton highlights the development of photoswitchable fluorescent probes. These are significant for super-resolution imaging of biological samples, demonstrating the role of such compounds in advancing imaging technologies (Deniz et al., 2010).

Enantioselective Construction

The enantioselective construction of compounds with fluorine atoms adjacent to quaternary stereogenic centers showcases the importance of such synthetic strategies in developing molecules with potential therapeutic applications (Ihara et al., 1992).

Antitumor Properties

The synthesis and evaluation of fluorinated benzothiazoles for their cytotoxic properties against various cancer cell lines demonstrate the potential medicinal applications of fluorinated compounds. This research suggests avenues for developing new anticancer agents (Hutchinson et al., 2001).